Cas no 100675-18-1 (1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid, 6-(1-hydroxy-3-phenylpropyl)-3-[[(4-methylphenyl)sulfonyl]oxy]-7-oxo-, phenylmethyl ester)

• Product Name: 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid, 6-(1-hydroxy-3-phenylpropyl)-3-[[(4-methylphenyl)sulfonyl]oxy]-7-oxo-, phenylmethyl ester
• CAS No: 100675-18-1
• MF: C₃₀H₂₉NO₇S
• MW: 547.618767499924
• CID: 4391742
• Update Time: 2025-04-18

1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid, 6-(1-hydroxy-3-phenylpropyl)-3-[[(4-methylphenyl)sulfonyl]oxy]-7-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid, 6-(1-hydroxy-3-phenylpropyl)-3-[[(4-methylphenyl)sulfonyl]oxy]-7-oxo-, phenylmethyl ester

• Inchi： 1S/C30H29NO7S/c1-20-12-15-23(16-13-20)39(35,36)38-26-18-24-27(25(32)17-14-21-8-4-2-5-9-21)29(33)31(24)28(26)30(34)37-19-22-10-6-3-7-11-22/h2-13,15-16,24-25,27,32H,14,17-19H2,1H3
• InChI Key： KUAPTATZDISCPC-UHFFFAOYSA-N
• SMILES： N12C(C(C(O)CCC3=CC=CC=C3)C1=O)CC(OS(C1=CC=C(C)C=C1)(=O)=O)=C2C(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 742.4±60.0 °C(Predicted)
• pka: 14.15±0.20(Predicted)